3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95%

• IUPAC Name: 2-(4-pyrrolidin-1-ylsulfonylphenyl)pyridin-3-ol
• InChI: InChI=1S/C15H16N2O3S/c18-14-4-3-9-16-15(14)12-5-7-13(8-6-12)21(19,20)17-10-1-2-11-17/h3-9,18H,1-2,10-11H2
• InChI Key: ACWHWDHTXDCZNA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=C(C=CC=N3)O
• Molecular Formula: C15H16N2O3S
• DSSTOX Substance ID: DTXSID40683250
• Molecular Weight: 304.4 g/mol
• CAS RN: 1261910-13-7

Description

3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% (3H2P-95) is an organic compound with a wide range of scientific applications. It has been used in many areas of research, such as drug discovery and development, biochemistry, and pharmacology. 3H2P-95 is a highly versatile compound with a unique structure, which makes it a valuable tool for researchers.

Scientific Research Applications

3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% has been used in a variety of scientific research applications, including drug discovery and development, biochemistry, pharmacology, and analytical chemistry. In drug discovery and development, 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% has been used as a substrate for the synthesis of new drugs, as well as for the study of drug metabolism and pharmacokinetics. In biochemistry, 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% has been used to study the structure and function of enzymes, as well as to study the structure and function of proteins. In pharmacology, 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% has been used to study the pharmacological effects of drugs. In analytical chemistry, 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% has been used to develop analytical methods for the determination of drug concentrations in biological samples.

Mechanism of Action

The mechanism of action of 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% is not fully understood. However, it is believed to act by binding to and modulating the activity of enzymes and proteins. Specifically, 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% has been shown to bind to and modulate the activity of a variety of enzymes, including cytochrome P450 enzymes, sulfotransferases, and monooxygenases. It has also been shown to bind to and modulate the activity of a variety of proteins, including receptors, ion channels, and transporters.
Biochemical and Physiological Effects
3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% can modulate the activity of enzymes and proteins, leading to changes in the metabolism of drugs, hormones, and other molecules. In vivo studies have shown that 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% can affect the pharmacokinetics and pharmacodynamics of drugs, as well as the expression of genes and proteins.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% in laboratory experiments is its versatility. 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% can be used in a variety of laboratory techniques, such as enzyme assays, protein assays, and gene expression assays. Additionally, 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% is relatively stable and does not require special storage conditions. The main limitation of using 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% in laboratory experiments is its low solubility in water, which can make it difficult to use in some assays.

Future Directions

There are a number of potential future directions for research involving 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95%. These include further investigation into its mechanism of action, further characterization of its biochemical and physiological effects, and further development of analytical methods for its detection and quantification. Additionally, there is potential for the development of new drugs and therapies based on 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95%, as well as further exploration of its potential applications in drug discovery and development.

Synthesis Methods

3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% can be synthesized using a variety of methods, including a Wittig reaction, a Suzuki coupling reaction, and a palladium-catalyzed cross-coupling reaction. In the Wittig reaction, 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% is formed from the reaction of a phosphonium salt with a carbonyl compound. In the Suzuki coupling reaction, 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% is formed from the reaction of an organoboron compound and an organoboron compound. In the palladium-catalyzed cross-coupling reaction, 3-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95% is formed from the reaction of an organoboron compound and an organo-zinc compound.